Cas no 21088-15-3 (1-(3,4-Diethoxybenzyl)-6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 1-(3,4-Diethoxybenzyl)-6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 21088-15-3
• MF: C₂₄H₃₃NO₄
• MW: 399.523127317429
• CID: 872184
• Update Time: 2026-04-29

1-(3,4-Diethoxybenzyl)-6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DIETHOXY-BENZYL)-6,7-DIETHOXY-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
• 1-(3,4-Diethoxybenzyl)-6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 1-[(3,4-diethoxyphenyl)methyl]-6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline

• Inchi： InChI=1S/C24H33NO4/c1-5-26-21-10-9-17(14-22(21)27-6-2)13-20-19-16-24(29-8-4)23(28-7-3)15-18(19)11-12-25-20/h9-10,14-16,20,25H,5-8,11-13H2,1-4H3
• InChI Key： VQAZFFDEYWLNPR-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=C(C=C1)CC2C3=CC(=C(C=C3CCN2)OCC)OCC)OCC

Computed Properties

• Exact Mass: 400.24892
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 10

Experimental Properties

• PSA: 53.53

Additional information on 1-(3,4-Diethoxybenzyl)-6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride

Introduction to 1-(3,4-Diethoxybenzyl)-6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 21088-15-3)

The compound 1-(3,4-Diethoxybenzyl)-6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride, identified by its CAS number 21088-15-3, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This tetrahydroisoquinoline derivative features multiple ethoxy substituents on both the benzyl and isoquinoline moieties, which contribute to its unique pharmacological properties and potential therapeutic applications.

From a chemical perspective, the presence of diethoxy groups in the 1-(3,4-Diethoxybenzyl)-6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride structure enhances its solubility and metabolic stability, making it a promising candidate for further development. The tetrahydroisoquinoline core is a well-known scaffold in drug discovery, with numerous derivatives exhibiting neuropharmacological activity. The specific arrangement of ethoxy groups in this compound may influence its interaction with biological targets, particularly enzymes and receptors involved in neurotransmitter pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic behavior of 1-(3,4-Diethoxybenzyl)-6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride with high accuracy. These studies suggest that the compound may possess potent activity against enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are critical in the metabolism of neurotransmitters like dopamine and serotonin. Such properties make it an intriguing candidate for the development of novel therapeutics targeting neurological disorders.

In the realm of medicinal biology, the synthesis and characterization of 1-(3,4-Diethoxybenzyl)-6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride have been facilitated by modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and automated purification systems have streamlined the production process, allowing for scalable synthesis. Additionally, spectroscopic methods like NMR and mass spectrometry have been employed to confirm the structural integrity of the compound.

The pharmacological evaluation of 1-(3,4-Diethoxybenzyl)-6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to modulate key signaling pathways associated with neurodegenerative diseases. For instance, studies indicate that this compound may inhibit the aggregation of amyloid-beta peptides associated with Alzheimer's disease by interacting with specific binding sites on these peptides. Furthermore, its potential to enhance dopaminergic neurotransmission has raised interest in its application for treating conditions such as Parkinson's disease.

One of the most compelling aspects of 1-(3,4-Diethoxybenzyl)-6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride is its structural similarity to natural alkaloids found in certain plants. These alkaloids have been used for centuries in traditional medicine due to their therapeutic effects. By leveraging computational biology techniques such as structure-based drug design (SBDD), researchers can identify how modifications to the 1-(3,4-Diethoxybenzyl)-6，7-diethoxy-1，2，3，4-tetrahydroisoquinoline hydrochloride scaffold can enhance its bioactivity while minimizing side effects.

The development of novel pharmaceuticals often involves a multidisciplinary approach combining expertise from organic chemistry、medicinal chemistry、pharmacology、and bioinformatics. The synthesis of 1-(3，4-Diethoxybenzyl)-6，7-diethoxy-1，2，3，4-tetrahydroisoquinoline hydrochloride exemplifies this collaborative effort. Organic chemists have developed innovative synthetic routes to construct the complex tetrahydroisoquinoline core，while medicinal chemists have optimized the substitution patterns to improve pharmacological efficacy. Pharmacologists have conducted rigorous testing to assess toxicity and efficacy，and bioinformaticians have utilized computational tools to predict target interactions.

The future prospects for 1-(3，4-Diethoxybenzyl)-6，7-diethoxy-1，2，3，4-tetrahydroisoquinoline hydrochloride are promising as research continues to uncover new therapeutic applications. Ongoing clinical trials are evaluating its potential as a treatment for depression and anxiety disorders due to its ability to modulate serotonin receptor activity. Additionally，studies are exploring its role in treating addiction by targeting dopamine pathways in the brain.

In conclusion, 1-( 3 ， 4 -Dieth oxy benzyl ) - 6 ， 7 -di eth oxy - 1 ， 2 ， 3 ， 4 -tetra hy dro iso qui no line hy dro chl or ide ( CAS No . 21088 -15 - 3 ) is a structurally intriguing molecule with significant potential in pharmaceutical development . Its unique chemical properties ， combined with promising preclinical results ， make it a valuable compound for further investigation . As research advances ， we can expect to see more applications emerge ， further solidifying its importance in medicinal chemistry and drug discovery .